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Compound of Interest

N-(2-hydroxyethyl)-2-
Compound Name:
phenylacetamide

cat. No.: B1293601

N-(2-hydroxyethyl)-2-phenylacetamide is a chemical compound belonging to the class of
acetamides.[1] Its structure features a phenylacetamide moiety linked to a hydroxyethyl group.
This combination of a hydrophobic phenyl ring and a hydrophilic hydroxyl group gives it distinct
physicochemical properties.

Physicochemical Data

The fundamental properties of N-(2-hydroxyethyl)-2-phenylacetamide are summarized in the
table below. These data are critical for its handling, formulation, and application in research and

development.
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Property Value Source
N-(2-hydroxyethyl)-2-
IUPAC Name (2-hvelroxy _ & [2]
phenylacetamide
N-(2-
Hydroxyethyl)phenylacetamide
Synonyms , 2-phenylacetamidoethanol, [2][3]
N-(B-
Hydroxyethyl)phenylacetamide
CAS Number 6269-99-4 [2][3]
Molecular Formula C10H13NO2 [2][3]
Molecular Weight 179.22 g/mol [3]
Melting Point 59-61 °C [3]
N _ 475-477 K at 0.001 bar
Boiling Point [2]
(Reduced Pressure)
White to off-white solid (Typical
Appearance o ) [4]
for similar amides)
Structural Information
Identifier Value Source
INChl=1S/C10H13NO2/c12-7-
InChl 6-11-10(13)8-9-4-2-1-3-5-9/h1- [2]
5,12H,6-8H2,(H,11,13)
NVPXZQZKQWBJIW-
InChlKey Q QzKQ [2]
UHFFFAOYSA-N
C1=CC=C(C=C1)CC(=0O)NCC
SMILES [5]

O

Experimental Protocols
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Detailed methodologies for the synthesis and analysis of N-(2-hydroxyethyl)-2-
phenylacetamide are essential for its practical application.

Synthesis Protocol: Acylation of 2-Aminoethanol

The synthesis of N-(2-hydroxyethyl)-2-phenylacetamide can be achieved via the acylation of
2-aminoethanol with phenylacetic acid or its derivatives, such as phenylacetyl chloride. This is
a standard method for forming amide bonds.[6][7]

Objective: To synthesize N-(2-hydroxyethyl)-2-phenylacetamide.
Materials:

2-Aminoethanol

e Phenylacetyl chloride

o Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)

o Base (e.g., Triethylamine or Pyridine)

e Hydrochloric acid (HCI), 1M solution

e Saturated sodium bicarbonate (NaHCOs) solution

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

« Rotary evaporator

Standard laboratory glassware
Procedure:

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 2-aminoethanol (1.0 equivalent) and a base like triethylamine (1.1 equivalents) in an
anhydrous solvent.
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Cooling: Cool the reaction mixture to 0 °C using an ice bath to manage the exothermic
nature of the reaction.[6]

Addition of Acylating Agent: Slowly add a solution of phenylacetyl chloride (1.0 equivalent) in
the same anhydrous solvent to the stirred mixture.

Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring
the progress by thin-layer chromatography (TLC).

Work-up:

o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1M HCI, saturated
NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOa4 or NazSOa.

Isolation: Filter off the drying agent and concentrate the organic solvent using a rotary
evaporator to yield the crude product.

Purification: Purify the crude N-(2-hydroxyethyl)-2-phenylacetamide by recrystallization
from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography.
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Caption: General workflow for the synthesis of N-(2-hydroxyethyl)-2-phenylacetamide.
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Analytical Protocol: Reverse-Phase HPLC

A reverse-phase high-performance liquid chromatography (RP-HPLC) method can be used for
the analysis and separation of N-(2-hydroxyethyl)-2-phenylacetamide.[3]

Objective: To analyze the purity of a sample of N-(2-hydroxyethyl)-2-phenylacetamide.
Instrumentation & Materials:

e HPLC system with a UV detector

e Newcrom R1 HPLC column (or equivalent C18 column)

o Mobile Phase A: Water with 0.1% Phosphoric Acid (or Formic Acid for MS compatibility)
e Mobile Phase B: Acetonitrile (MeCN)

e Sample dissolved in a suitable solvent (e.g., mobile phase)

Procedure:

o System Preparation: Equilibrate the HPLC system and the column with the initial mobile
phase composition.

o Sample Injection: Inject a known volume of the dissolved sample onto the column.

e Elution: Run a gradient or isocratic elution method. A typical starting point could be a linear
gradient from 10% to 90% MeCN over 15-20 minutes.

» Detection: Monitor the elution profile using a UV detector at an appropriate wavelength (e.g.,
254 nm).

o Data Analysis: Integrate the peak corresponding to N-(2-hydroxyethyl)-2-phenylacetamide
to determine its purity and retention time. This method is scalable for preparative separation
to isolate impurities and is suitable for pharmacokinetic studies.[8]
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Caption: Experimental workflow for the HPLC analysis of N-(2-hydroxyethyl)-2-
phenylacetamide.

Biological Activity and Context

While specific biological activity data for N-(2-hydroxyethyl)-2-phenylacetamide is not
extensively documented in publicly available literature, the broader class of N-phenylacetamide
derivatives has shown significant pharmacological potential.[7]

Potential Pharmacological Roles
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Research into structurally related compounds suggests that N-phenylacetamide derivatives
could be valuable in drug discovery.[7][9] Areas of interest include:

» Anti-inflammatory and Analgesic Effects: Some N-phenylacetamide derivatives have been
investigated for their ability to modulate inflammatory pathways.[6][7]

» Antimicrobial Activity: Derivatives have been synthesized and tested for their efficacy against
various bacterial and tubercular strains.[9][10]

e Anticancer Properties: Certain substituted N-phenylacetamides have demonstrated cytotoxic

effects against cancer cell lines.[9][11]

Potential Mechanism of Action: COX Inhibition

A plausible mechanism for the potential anti-inflammatory effects of N-phenylacetamide
derivatives involves the inhibition of cyclooxygenase (COX) enzymes.[7] COX enzymes are
central to the synthesis of prostaglandins, which are key mediators of inflammation and pain.[7]
Inhibition of these enzymes would reduce prostaglandin production, thereby alleviating
inflammatory symptoms.
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Caption: Potential anti-inflammatory mechanism via COX enzyme inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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